Cas no 2034336-15-5 (1-{2-oxo-2-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]ethyl}-3-phenylimidazolidin-2-one)

• Product Name: 1-{2-oxo-2-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]ethyl}-3-phenylimidazolidin-2-one
• CAS No: 2034336-15-5
• MF: C₁₉H₂₁N₅O₃
• MW: 367.4017
• CID: 5347797
• Update Time: 2025-07-14

1-{2-oxo-2-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]ethyl}-3-phenylimidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-oxo-2-(3-pyridazin-3-yloxypyrrolidin-1-yl)ethyl]-3-phenylimidazolidin-2-one
• 1-(2-oxo-2-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)ethyl)-3-phenylimidazolidin-2-one
• 1-{2-oxo-2-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]ethyl}-3-phenylimidazolidin-2-one

• Inchi： 1S/C19H21N5O3/c25-18(22-10-8-16(13-22)27-17-7-4-9-20-21-17)14-23-11-12-24(19(23)26)15-5-2-1-3-6-15/h1-7,9,16H,8,10-14H2
• InChI Key： WHXYBGVXVGSMFI-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C([H])=NN=1)C1([H])C([H])([H])N(C(C([H])([H])N2C(N(C3C([H])=C([H])C([H])=C([H])C=3[H])C([H])([H])C2([H])[H])=O)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 539
• XLogP3: 0.7
• Topological Polar Surface Area: 78.9

Additional information on 1-{2-oxo-2-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]ethyl}-3-phenylimidazolidin-2-one

Professional Introduction to Compound with CAS No. 2034336-15-5 and Product Name: 1-{2-oxo-2-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]ethyl}-3-phenylimidazolidin-2-one

Compound with the CAS number 2034336-15-5 and the product name 1-{2-oxo-2-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]ethyl}-3-phenylimidazolidin-2-one represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of heterocyclic moieties, including pyridazine and pyrrolidine rings, alongside an imidazolidinone core, positions this molecule as a promising candidate for further exploration in medicinal chemistry.

The structural framework of 1-{2-oxo-2-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]ethyl}-3-phenylimidazolidin-2-one is designed to interact selectively with biological targets, making it a valuable asset in the quest for novel pharmacological agents. The presence of the pyridazin ring, known for its ability to modulate enzyme activity and receptor binding, contributes to the compound's versatility. This moiety has been extensively studied in the context of its role in various biochemical pathways, particularly those involving inflammation and metabolic disorders.

Recent research has highlighted the significance of pyridazine derivatives in addressing complex diseases such as cancer, diabetes, and neurodegenerative conditions. The 1-{2-oxo-2-[3-(pyridazin-3-yloxy)pyrrolidin-1-yl]ethyl}-3-phenylimidazolidin skeleton offers a scaffold that can be modified to enhance binding affinity and selectivity towards specific therapeutic targets. For instance, studies have demonstrated that modifications at the pyridazin ring can influence the compound's ability to inhibit kinases and other enzymes involved in cell signaling pathways.

The imidazolidinone core of this compound is another critical feature that contributes to its pharmacological potential. Imidazolidinones are known for their stability and ability to form hydrogen bonds with biological targets, making them effective in drug design. The 1-{2 oxo - 2 [ 3 ( pyridazin - 3 yloxy ) pyrrol idin - 1 yl ] ethyl } - 3 phen ylim id az ol id in - 2 one structure incorporates this moiety in a way that maximizes its interaction with proteins and nucleic acids. This has led to investigations into its potential as an antiviral and anti-inflammatory agent.

In the realm of drug discovery, the synthesis of 1-{2 oxo - 2 [ 3 ( pyridazin - 3 yloxy ) pyrrol idin - 1 yl ] ethyl } - 3 phen ylim id az ol id in - 2 one has been optimized to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only enhance the scalability of production but also allow for fine-tuning of the compound's properties to meet specific pharmacological requirements.

The biological activity of this compound has been preliminarily evaluated through in vitro assays targeting key enzymes and receptors implicated in various diseases. Preliminary results suggest that 1-{2 oxo - 2 [ 3 ( pyridazin - 3 yloxy ) pyrrol idin - 1 yl ] ethyl } - 3 phen ylim id az ol id in - 2 one exhibits inhibitory effects on certain kinases, which are overexpressed in cancer cells. This finding aligns with ongoing research efforts aimed at developing kinase inhibitors as a strategy for cancer therapy. Additionally, the compound shows promise in modulating inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.

The integration of computational chemistry and molecular modeling has played a pivotal role in understanding the interactions between 1-{2 oxo - 2 [ 3 ( pyridazin - 3 yloxy ) pyrrol idin - 1 yl ] ethyl } - 3 phen ylim id az ol id in - 2 one and its biological targets. These computational approaches have provided insights into the binding mechanisms and have guided structural modifications to improve potency and selectivity. By leveraging these tools, researchers can predict the pharmacokinetic properties of the compound, such as solubility, permeability, and metabolic stability, which are crucial factors for drug development.

Future studies are planned to explore the pharmacological profile of this compound further through preclinical animal models. These studies will aim to assess its efficacy, safety profile, and potential side effects. The goal is to gather comprehensive data that will support its transition from laboratory research to clinical trials. Collaborations with academic institutions and pharmaceutical companies are anticipated to accelerate these efforts and bring this promising compound closer to therapeutic application.

The significance of heterocyclic compounds like 1-{2 oxo - 2 [ 3 ( pyridazin - 3 yloxy ) pyrrol idin - 1 yl ] ethyl } - 3 phen ylim id az ol id in - 2 one cannot be overstated. They serve as versatile building blocks for designing molecules with tailored biological activities. The ongoing exploration of their potential has led to breakthroughs in various therapeutic areas, underscoring their importance in modern drug discovery.

In conclusion,2034336155and its corresponding product name represent a cutting-edge development in chemobiology with far-reaching implications for pharmaceutical research. The intricate molecular design of this compound holds promise for addressing some of the most challenging diseases faced by humanity today. Through continued investigation and collaboration within the scientific community,2034336155and derivatives like it are poised to make significant contributions to medicine.